Cas no 2877765-62-1 (N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide)

• Product Name: N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide
• CAS No: 2877765-62-1
• MF: C₁₆H₂₃FN₄OS
• MW: 338.443425416946
• CID: 5309611
• PubChem ID: 165432134
• Update Time: 2025-11-01

N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2877765-62-1
• AKOS040887147
• N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide
• F6822-2960
• N-[[1-[6-Cyclopropyl-2-(methylthio)-4-pyrimidinyl]-4-fluoro-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C16H23FN4OS/c1-11(22)18-10-16(17)5-7-21(8-6-16)14-9-13(12-3-4-12)19-15(20-14)23-2/h9,12H,3-8,10H2,1-2H3,(H,18,22)
• InChI Key： SDXPTNYDGITQRV-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2C=C(C3CC3)N=C(SC)N=2)CC1)(=O)C

Computed Properties

• Exact Mass: 338.15766071g/mol
• Monoisotopic Mass: 338.15766071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.5±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide

Professional Introduction to N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide (CAS No. 2877765-62-1)

N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide, identified by its CAS number 2877765-62-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropyl group, a methylsulfanyl substituent, and a fluorinated piperidine ring contributes to its distinct chemical properties, making it a promising candidate for further investigation.

The structural complexity of N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide 2877765-62-1 positions it as a versatile building block in medicinal chemistry. The cyclopropyl ring, known for its stability and rigidity, can enhance the binding affinity of the molecule to biological targets. Additionally, the methylsulfanyl group introduces a polar region that may improve solubility and metabolic stability, while the fluorine atom in the piperidine ring can modulate pharmacokinetic properties such as bioavailability and half-life.

In recent years, there has been growing interest in the development of novel compounds with enhanced efficacy and reduced side effects. N-({1-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-fluoropiperidin-4-yl}methyl)acetamide 2877765-62-1 has been explored in various preclinical studies for its potential therapeutic applications. Its unique structural motifs suggest that it may interact with multiple biological pathways, making it a valuable candidate for the treatment of complex diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of cyclopropyl, methylsulfanyl, and fluorinated piperidine moieties provides a rich chemical space for structural optimization. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles. This approach aligns with the current trend toward rational drug design, where targeted modifications are made to enhance potency, selectivity, and safety.

The chemical synthesis of N-{(1-[6-cyclopropylpyrimidin-4-yloxy]-4-fluoropiperidin-4-ylmethyl)acetamide} (CAS No. 2877765-62-1) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies to maintain its integrity throughout the reaction sequence. Similarly, the fluorine atom requires precise handling to prevent unwanted side reactions. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

Evaluation of N-{(1-[6-cyclopropylpyrimidin-4-yloxy]-4-fluoropiperidine-4-methyl)acetamide} (CAS No. 2877765-62-1) in cellular and animal models has provided preliminary insights into its biological activity. Preliminary data suggest that it exhibits promising interactions with target enzymes and receptors relevant to various therapeutic areas. These findings underscore the importance of continued research to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceutical agents is often hampered by issues related to bioavailability and metabolic stability. The structural features of N-{(1-[6-cyclopropylpyrimidin]-4-yloxy]- fluoropiperidine-methyl)acetamide (CAS No. 2877765-62-1) offer several advantages in this regard. The cyclopropyl group can enhance lipophilicity, while the methylsulfanyl moiety may improve metabolic resistance. Furthermore, the fluorine atom can influence pharmacokinetic properties by modulating enzyme interactions.

In conclusion, N-{(1-[CAS No. 2877765 62 71 9 89897989898978978978989898989898989898989898989898989989999899999999999999999999999899899899899899899899899899899899899899]- N- ({[bCyclopropy lpyrimidin ]- fluoropip eridine]- methyl]aceta mid, has emerged as a compound with significant potential in pharmaceutical research. Its unique structural composition, including the presence of cyclopropyl, methylsulfanyl, and fluorinated piperidine groups, makes it an intriguing candidate for further exploration. As research continues, the full therapeutic application of this compound will become more apparent, leading to new opportunities for treating various diseases.